Cas no 84-83-3 (2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde)

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde structure
84-83-3 structure
Product Name:2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
CAS No:84-83-3
MF:C13H15NO
MW:201.264303445816
MDL:MFCD00035879
CID:34327
PubChem ID:24879071
Update Time:2024-10-26

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3,3-Trimethyl-2-(formylmethylene)indoline
    • (1,3-Dihydro-1,3,3-Trimethyl-2H-Indol-2-Ylidene)-Acetaldehyde
    • 2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
    • (1,3,3-Trimethyl-1,3-dihydro-indol-2-ylidene)-acetaldehyde
    • 1,3,3-Trimethyl-2-methyleneindolineacetaldehyde
    • (1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
    • 1,3,3-Trimethyl-2-(formylmethylene)-2,3-dihydroindole
    • 1,3,3-Trimethyl-2-methyleneindoline-ω-aldehyde
    • 1,3,3-Trimethyl-Δ2,α-indolineacetaldehyde
    • Fischer′s aldehyde
    • NSC 68048
    • 1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene acetaldehyde
    • 2-(Formylmethylene)-1,3,3-trimethylindoline
    • Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-
    • Fischers aldehyde
    • (Z)-2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
    • Acetaldehyde, 2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-
    • TRA0070023
    • 1,3,3-trimethyl-2-formylmethyleneindole
    • F103
    • 85654-15-5
    • SB65585
    • Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)
    • (E)-2-(1,3,3-trimethylindolin-2-ylidene)acetaldehyde
    • F1034-0113
    • DTXSID7052579
    • CHEBI:170032
    • FT-0631388
    • C13H15NO
    • SB65941
    • 1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidenacetaldehyd
    • 2-(1,3,3-trimethylindol-2-ylidene)acetaldehyde
    • D70380
    • delta(sup 2,alpha)-Indolinacetaldehyde, 1,3,3-trimethyl- (6CI)
    • 84-83-3
    • AKOS025243272
    • SY079216
    • MFCD00071813
    • 2-(1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)acetaldehyde (ACI)
    • Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)- (9CI)
    • Δ2,α-Indolinacetaldehyde, 1,3,3-trimethyl- (6CI)
    • Δ2,α-Indolineacetaldehyde, 1,3,3-trimethyl- (7CI, 8CI)
    • (1,3-Dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)acetaldehyde
    • 2-(1,3,3-Trimethyl-2,3-dihydro-1H-indol-2-ylidene)acetaldehyde
    • 2-(2,3-Dihydro-1,3,3-trimethyl-1H-indol-2-ylidene)acetaldehyde
    • 2-(Formylmethylene)-2,3-dihydro-1,3,3-trimethylindole
    • Fischer's aldehyde
    • GCECACVNILMTRD-UHFFFAOYSA-N
    • NS00038682
    • 2-[(2Z)-1,3,3-trimethylindol-2-ylidene]acetaldehyde
    • DB-019353
    • 1127303-63-2
    • MDL： MFCD00035879
    • Inchi： 1S/C13H15NO/c1-13(2)10-6-4-5-7-11(10)14(3)12(13)8-9-15/h4-9H,1-3H3
    • InChI Key： GCECACVNILMTRD-UHFFFAOYSA-N
    • SMILES： O=CC=C1C(C)(C)C2C(=CC=CC=2)N1C

Computed Properties

  • Exact Mass: 201.11500
  • Monoisotopic Mass: 201.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • Surface Charge: 0
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Uncertain.
  • Density: 1.0405 (rough estimate)
  • Melting Point: 112-116 °C (lit.)
  • Boiling Point: 339.19°C (rough estimate)
  • Flash Point: 107.2ºC
  • Refractive Index: 1.5300 (estimate)
  • PSA: 20.31000
  • LogP: 2.56180
  • Solubility: Uncertain.
  • Sensitiveness: Sensitive to air and light

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301,H315,H319,H335
  • Warning Statement： P261,P301+P310,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • RTECS：AB2812500
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：2-8°C

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796363-50mg
2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
 84-83-3
50mg
 $ 50.00 2022-06-02
TRC
T796363-100mg
2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
 84-83-3
100mg
 $ 65.00 2022-06-02
TRC
T796363-500mg
2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
 84-83-3
500mg
 $ 80.00 2022-06-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2235-5G
2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
 84-83-3 >98.0%(GC)
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 ¥90.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2235-25G
2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
 84-83-3 >98.0%(GC)
25g
 ¥360.00 2024-04-15
abcr
AB234440-1 g
2-Methylene-1,3,3-trimethylindoline acetaldehyde, 97%; .
 84-83-3 97%
1g
 €104.40 2022-09-01
abcr
AB234440-5 g
2-Methylene-1,3,3-trimethylindoline acetaldehyde, 97%; .
 84-83-3 97%
5g
 €81.10 2023-06-22
abcr
AB234440-10 g
2-Methylene-1,3,3-trimethylindoline acetaldehyde, 97%; .
 84-83-3 97%
10g
 €270.50 2022-09-01
abcr
AB234440-25 g
2-Methylene-1,3,3-trimethylindoline acetaldehyde, 97%; .
 84-83-3 97%
25g
 €197.20 2023-06-22
Ambeed
A871268-5g
1,3,3-Trimethyl-2-(formylmethylene)indoline
 84-83-3 95%
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 $18.0 2025-04-16

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Production Method

Production Method 1

118-12-7 118-12-7
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C; 2 h, 0 °C
1.2 Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 2 h, 60 °C
1.3 Reagents: Sodium carbonate Solvents: Water
Reference
Synthesis and characterization of a novel indoline based nonlinear optical chromophore with excellent electro-optic activity and high thermal stability by modifying the π-conjugated bridges
Hu, Chaolei; Chen, Zhuo; Xiao, Hongyan; Zhen, Zhen; Liu, Xinhou; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2017, 5(21), 5111-5118

Production Method 2

5418-63-3 5418-63-3
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Sodium hydroxide Solvents: Chloroform ,  Water ;  reflux
Reference
Synthesis and effect of heterocycle modification on the spectroscopic properties of a series of unsymmetrical trimethine cyanine dyes
Levitz, Andrew; Ladani, Safieh Tork; Hamelberg, Donald; Henary, Maged, Dyes and Pigments, 2014, 105, 238-249

Production Method 3

5418-63-3 5418-63-3
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Exploration of Cyanine Compounds as Selective Inhibitors of Protein Arginine Methyltransferases: Synthesis and Biological Evaluation
Hu, Hao; Owens, Eric A.; Su, Hairui; Yan, Leilei; Levitz, Andrew; et al, Journal of Medicinal Chemistry, 2015, 58(3), 1228-1243

Production Method 4

118-12-7 118-12-7
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  rt; 45 min, 50 °C; 50 °C → rt
1.2 Reagents: Sodium acetate Solvents: Water ;  rt
Reference
A Rhodium-Cyanine Fluorescent Probe: Detection and Signaling of Mismatches in DNA
Nano, Adela; Boynton, Adam N.; Barton, Jacqueline K., Journal of the American Chemical Society, 2017, 139(48), 17301-17304

Production Method 5

118-12-7 118-12-7
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  < 10 °C
1.2 Solvents: Dimethylformamide ;  10 °C; 45 min, 35 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 10; reflux
Reference
Syntheses and nonlinear absorption of novel unsymmetrical cyanines
Wang, Jing; Cao, Wei-Feng; Su, Jian-Hua; Tian, He; Huang, Yu-Hua; et al, Dyes and Pigments, 2003, 57(2), 171-179

Production Method 6

118-12-7 118-12-7
84-83-3 84-83-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  45 min, 10 °C
1.2 Solvents: Dimethylformamide ;  10 °C; 10 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, cooled; > 1 min, 60 °C
Reference
Development and applications of a near-infrared dye-benzylguanine conjugate to specifically label SNAP-tagged proteins
Song, Xinbo; Bian, Hui; Wang, Chao; Hu, Mingyu; Li, Ning; et al, Organic & Biomolecular Chemistry, 2017, 15(38), 8091-8101

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Raw materials

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Preparation Products

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde Related Literature

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